2,6-Dimethoxy-3-sulfamoylbenzoic acid
Overview
Description
2,6-Dimethoxy-3-sulfamoylbenzoic acid is a chemical compound with the molecular formula C9H11NO6S . It has a molecular weight of 261.26 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 2,6-Dimethoxy-3-sulfamoylbenzoic acid is 1S/C9H11NO6S/c1-15-5-3-4-6 (17 (10,13)14)8 (16-2)7 (5)9 (11)12/h3-4H,1-2H3, (H,11,12) (H2,10,13,14) .Physical And Chemical Properties Analysis
2,6-Dimethoxy-3-sulfamoylbenzoic acid has a molecular weight of 261.25 g/mol . It is a powder at room temperature .Scientific Research Applications
Chemical Synthesis
“2,6-Dimethoxy-3-sulfamoylbenzoic acid” is a chemical compound with the CAS Number: 874841-12-0 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, and Analytical .
Anticancer Research
This compound has been used in the synthesis of novel uridyl sulfamoylbenzoate derivatives, which are potential anticancer agents . These derivatives target the M1 subunit of human ribonucleotide reductase (hRRM1), an enzyme that plays a key role in cancer cell proliferation .
In Silico Evaluation
In silico evaluation of these derivatives has shown promising results. The sulfamoyl moiety has shown strong H-bonding with known substrate-binding residues such as Ser202 and Thr607 in the catalytic site . The electron-withdrawing fluorine and chlorine enhanced binding, whereas the electron-donating methoxy group diminished binding .
ADMET Evaluations
In silico ADMET evaluations of these derivatives have shown favorable pharmacological and toxicity profiles with excellent solubility scores . This suggests that sulfamoylbenzoate nucleosides enhanced with electron-withdrawing groups could be potential RNR inhibitors and are worth further investigation as RNR‐targeted anticancer drugs .
Mechanism of Action
Target of Action
The primary target of 2,6-Dimethoxy-3-sulfamoylbenzoic acid is the M1 subunit of human ribonucleotide reductase (hRRM1) . This enzyme plays a crucial role in cancer chemotherapy as it catalyzes the reduction of ribonucleotides to 2′-deoxyribonucleotides . Its activity is rate-limiting in the de novo synthesis of deoxynucleotide triphosphates (dNTPs), which are vital for DNA replication and repair .
Mode of Action
The compound interacts with its target through strong H-bonding with known substrate-binding residues such as Ser202 and Thr607 in the catalytic site . The sulfamoyl moiety of the compound has shown this strong interaction . The electron-withdrawing fluorine and chlorine enhance binding, whereas the electron-donating methoxy group diminishes binding .
Biochemical Pathways
The compound affects the biochemical pathway involving the conversion of RNA building blocks to DNA building blocks, thus regulating the production of dNTPs . As cancer cells are dependent on ribonucleotide reductase (RNR) for the de novo dNTP biosynthesis, the compound’s action on RNR serves as an enticing target for anticancer therapies .
Pharmacokinetics
While specific ADME (Absorption, Distribution, Metabolism, and Excretion) properties for 2,6-Dimethoxy-3-sulfamoylbenzoic acid are not readily available, in silico ADMET evaluations of similar compounds have shown favorable pharmacological and toxicity profiles with excellent solubility scores of at least −3.0logS .
Result of Action
The result of the compound’s action is the potential inhibition of RNR, which could disrupt the formation of uridine diphosphate, a substrate for RNR . This disruption could lead to a downregulation of enzymes like uridine cytidine kinase (UCK) and uridine monophosphate kinase (UMPK), making the compound a preferable RNR binding substrate compared to the unphosphorylated nucleoside form .
Action Environment
The action of 2,6-Dimethoxy-3-sulfamoylbenzoic acid can be influenced by various environmental factors. It’s worth noting that the compound is a solid substance with good thermal stability , suggesting that it may be stable under a variety of environmental conditions.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Future Directions
properties
IUPAC Name |
2,6-dimethoxy-3-sulfamoylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO6S/c1-15-5-3-4-6(17(10,13)14)8(16-2)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)(H2,10,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CORYOSUAETTXGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)S(=O)(=O)N)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101260761 |
Source
|
| Record name | 3-(Aminosulfonyl)-2,6-dimethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101260761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethoxy-3-sulfamoylbenzoic acid | |
CAS RN |
874841-12-0 |
Source
|
| Record name | 3-(Aminosulfonyl)-2,6-dimethoxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=874841-12-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Aminosulfonyl)-2,6-dimethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101260761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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